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Compound of Interest

Compound Name: MF-095

Cat. No.: B15583068

No publicly available data was found regarding the use of a compound specifically designated
as "MF-095" as a control in any cell line experiments.

Extensive searches of scientific literature databases and chemical supplier catalogs did not
yield any information on a compound with the identifier "MF-095." This suggests that "MF-095"
may be an internal development code not yet disclosed in public forums, a new or emerging
compound with limited published research, or a potential typographical error.

While no data exists for "MF-095," the search did identify other compounds with similar
alphanumeric designations that have been used in cell line research. It is important to note that
these are distinct molecules and their experimental applications should not be attributed to
"MF-095."

For instance, studies were found mentioning:

o Mifepristone (MF): This compound has been evaluated in human ovarian epithelial
carcinoma (OEC) cell lines.[1]

o AMO095: A lysophosphatidic acid receptor 1 (LPA1) antagonist, for which protocols in murine
models have been described.

e SNS-595 (Voreloxin): This compound has shown potent activity against a wide array of
cancer cell lines.[2]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15583068?utm_src=pdf-interest
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8649817/
https://pubmed.ncbi.nlm.nih.gov/18931998/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Without further clarification or the correct identification of the compound of interest, it is not
possible to provide detailed application notes, experimental protocols, or signaling pathway
diagrams as requested.

Researchers interested in the use of a specific compound as a control are advised to verify the
exact nomenclature and search for literature associated with that precise identifier. Should
"MF-095" be an internal or newly developed compound, information would likely be found in
internal documentation or forthcoming publications from the developing institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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